Cas no 1807062-59-4 (Methyl 6-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate)

• Product Name: Methyl 6-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate
• CAS No: 1807062-59-4
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4871158
• Update Time: 2025-05-22

Methyl 6-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate

• Inchi： 1S/C9H7ClF2INO2/c1-16-6(15)3-4-2-5(10)14-8(7(4)13)9(11)12/h2,9H,3H2,1H3
• InChI Key： KEFVRLMQOCIDGB-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(=CC=1CC(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate

Methyl 6-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate (CAS No. 1807062-59-4): A Versatile Intermediate in Modern Organic Synthesis

Methyl 6-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate (CAS No. 1807062-59-4) is a highly specialized pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, with its unique combination of halogen substituents and ester functionality, serves as a crucial building block for the synthesis of more complex molecules. Its molecular formula C9H7ClF2INO2 and molecular weight 361.51 g/mol make it an interesting subject for researchers exploring heterocyclic chemistry and medicinal chemistry applications.

The structural features of Methyl 6-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate include multiple reactive sites that enable diverse chemical transformations. The presence of chlorine at position 6, iodine at position 3, and difluoromethyl group at position 2 create a versatile scaffold for cross-coupling reactions, which are fundamental in modern drug discovery. The methyl acetate moiety at position 4 offers additional flexibility for further functionalization, making this compound particularly valuable in structure-activity relationship studies.

Recent trends in pharmaceutical research have shown growing interest in fluorinated pyridine derivatives, with Methyl 6-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate being no exception. The incorporation of fluorine atoms often enhances metabolic stability and membrane permeability of drug candidates, addressing common challenges in drug development. This has led to increased demand for such intermediates in the synthesis of potential kinase inhibitors and antiviral agents, particularly in the wake of recent global health concerns.

In agrochemical applications, compounds like Methyl 6-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate have shown promise in the development of novel crop protection agents. The unique electronic properties imparted by the difluoromethyl group can influence the biological activity of resulting molecules, potentially leading to more effective pesticides with lower environmental impact. This aligns with current industry focus on sustainable agriculture and reduced ecological footprint.

The synthesis and handling of Methyl 6-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate require specialized knowledge in organofluorine chemistry. Researchers working with this compound typically employ inert atmosphere techniques and carefully controlled conditions to maintain its stability. Storage recommendations generally include protection from light and moisture at controlled temperatures, following standard protocols for halogenated compounds.

Analytical characterization of Methyl 6-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate typically involves a combination of techniques including NMR spectroscopy (particularly ¹⁹F NMR for the difluoromethyl group), mass spectrometry, and HPLC purity analysis. These methods are essential for quality control in both research and potential scale-up scenarios, ensuring batch-to-batch consistency for downstream applications.

The commercial availability of Methyl 6-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate has increased in recent years, reflecting its growing importance in chemical research. Suppliers typically offer this compound in research quantities with purity specifications tailored to medicinal chemistry requirements. Pricing trends indicate steady demand, particularly from contract research organizations specializing in drug discovery services.

Future research directions involving Methyl 6-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate may explore its potential in click chemistry applications or as a precursor for PET imaging probes, leveraging the reactivity of its iodine substituent. The compound's versatility continues to make it a valuable tool for chemists developing new molecular entities across multiple disciplines.

Environmental and regulatory considerations for Methyl 6-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate follow standard protocols for halogenated organic compounds. Proper waste disposal methods and adherence to laboratory safety guidelines are essential when working with this material. Researchers are advised to consult relevant chemical safety data sheets and local regulations before handling.

In conclusion, Methyl 6-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate represents an important building block in contemporary organic synthesis. Its unique structural features and reactivity profile make it particularly valuable for researchers working in pharmaceutical development and agrochemical innovation. As the demand for fluorinated heterocycles continues to grow, this compound is likely to maintain its position as a key intermediate in the chemist's toolbox.